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Compound of Interest

4-Methyl-3,3',4'-
Compound Name:

trichlorobenzophenone
CAS No.: 951891-04-6
Cat. No.: B1359003

Get Quote

Executive Summary

4-Methyl-3,3',4'-trichlorobenzophenone is a specific polychlorinated diaryl ketone, often
encountered as a synthesis intermediate or a photo-degradation product of agrochemicals
(related to DDT/dicofol analogs) or pharmaceutical precursors.[1][2]

This guide provides a definitive comparative analysis of the 13C NMR chemical shifts for this
target molecule. Due to the scarcity of isolated spectral data for this specific isomer in public
repositories, the data below synthesizes high-confidence Substituent Chemical Shift (SCS)
predictions grounded in experimental data from its direct precursors: 4-Methylbenzophenone
and 3,4-Dichlorobenzophenone.[1]

Key Differentiator: This guide focuses on the differential diagnosis of the spectrum—how to
distinguish the target from its mono- and di-substituted analogs using chemical shift
perturbations.[1][3]

Part 1: Comparative Chemical Shift Data
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The following table contrasts the target molecule against its primary structural components.
This comparison allows researchers to identify the specific "fingerprint” of the trichloro-
derivative.[3]

Solvent: CDCIs (77.16 ppm reference) | Frequency: 100/125 MHz[1]

Table 1: 13C NMR Shift Comparison (ppm)
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Target: 4-Me-
Analog A: 4- Analog B: 3,4-
Carbon . 3,3,4'-Cl3-BP )
. Assignment . Methylbenzoph Dichlorobenzop
Position (Calc/Predicte
d) enone (Exp) henone (Exp)
C=0 Carbonyl Bridge ~194.5 196.5 194.2
) Quaternary
RingA-Cl1 136.8 134.9 —
(Ipso)
Ring A- C2 Aromatic CH 1315 130.3 —
) Quaternary (C-
Ring A-C3 ch 134.2 129.0 (CH) —
] Quaternary (C-
RingA-C4 1415 143.3 —
Me)
Ring A- C5 Aromatic CH 130.8 129.0 —
Ring A- C6 Aromatic CH 1295 130.3 —
) Quaternary
Ring B - C1" 136.5 137.9 (Unsub) 136.8
(Ipso)
Ring B - C2' Aromatic CH 131.8 128.2 (Unsub) 131.5
] Quaternary (C-
Ring B - C3' o) 1335 128.2 (Unsub) 133.1
) Quaternary (C-
Ring B - C4' o) 137.2 132.2 (Unsub) 137.5
Ring B - C5' Aromatic CH 130.5 128.2 (Unsub) 130.5
Ring B - C6' Aromatic CH 128.9 128.2 (Unsub) 128.9
-CHs Methyl Group 20.5 21.7 N/A
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Note on Data Source: Experimental values for analogs are derived from validated spectral
databases (See Ref 1, 2). Target values are calculated using SCS additivity rules: Cl (+6.2 ipso,
+0.4 ortho, +1.3 meta) and Me (+9.3 ipso, +0.7 ortho) applied to the benzophenone core.

Part 2: Technical Analysis & Interpretation[3]
The Ortho-Effect on the Methyl Group

In 4-Methylbenzophenone, the methyl carbon appears at 21.7 ppm.[1] However, in the target
molecule, the introduction of a Chlorine atom at the C3 position (ortho to the methyl) exerts a
shielding gamma-effect.

o Observation: Expect the methyl peak to shift upfield to approximately 20.5 - 20.8 ppm.[1][3]

» Diagnostic Value: This shift < 21.0 ppm confirms the presence of an ortho-substituent relative
to the methyl group.[1][3]

Carbonyl Deshielding/Shielding

The carbonyl carbon in unsubstituted benzophenone resonates at 196.8 ppm.[3]

 Effect: Electron-withdrawing groups (Chlorine) on the rings generally reduce the electron
density available for resonance donation to the carbonyl, but inductive effects can vary.

e Result: The cumulative effect of three chlorine atoms (electron-withdrawing) typically causes
a slight upfield shift (shielding) of the carbonyl signal compared to the methyl-only precursor,
moving it toward 194-195 ppm.[1]

Ring B Complexity (The 3,4-Dichloro Pattern)

The 3',4'-dichlorophenyl ring creates a distinct pattern of three quaternary carbons and three
methine (CH) carbons.
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 Differentiation: Unlike the symmetric 4,4'-dichlorobenzophenone (which simplifies the
spectrum due to symmetry), the 3,3',4'-substitution pattern breaks all symmetry.

» Performance Metric: A successful NMR experiment must resolve 12 distinct aromatic signals
(6 from Ring A, 6 from Ring B). Low-field instruments (<300 MHz) may show significant
overlap in the 128-132 ppm region.[1][3]

Part 3: Experimental Protocol (Self-Validating)

To ensure the data matches the table above, follow this high-resolution acquisition protocol.
Step 1: Sample Preparation[3]

e Mass: Dissolve 20-30 mg of analyte in 0.6 mL of CDCls.

o Additive: Add 0.03% TMS (Tetramethylsilane) as an internal reference (0.00 ppm).

e Tube: Use a high-quality 5mm NMR tube (Wilmad 528-PP or equivalent) to minimize
shimming errors.

Step 2: Acquisition Parameters (100 MHz 13C)

e Pulse Sequence:ZGPG30 (Power-gated decoupling) to suppress NOE if quantitative data is
needed, or standard ZG for signal-to-noise.[1]

o Relaxation Delay (D1): Set to 2.0 - 3.0 seconds. The quaternary carbons (C-CIl, C=0) have
long T1 relaxation times. Short D1 leads to signal saturation and "missing" quaternary peaks.

[3]

e Scans (NS): Minimum 1024 scans (approx 1 hour) for adequate S/N ratio on quaternary
carbons.

e Spectral Width: 240 ppm (to capture C=0 at ~195 ppm).

Step 3: Processing & Validation[3]

e Line Broadening (LB): Apply 1.0 - 2.0 Hz exponential multiplication.[1][3]

o Validation Check:
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o Locate CDCIs triplet at 77.16 ppm.[3]
o Identify C=0 > 190 ppm.[3]

o Count Quaternary Carbons: You must find 6 distinct quaternary signals in the aromatic
region (excluding C=0).[3] If fewer are found, increase D1 and re-acquire.

Part 4: Structural Assignment Workflow

The following diagram illustrates the logical flow for assigning the 13C spectrum of this specific
isomer, differentiating it from potential impurities.
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Unknown Chlorobenzophenone Sample

Acquire 13C NMR
(CDCI3, >1024 scans)

Yes No

Peak at ~20.5 ppm? Peak at ~21.7 ppm?
(Indicates Methyl + Ortho CI) (Indicates Methyl w/o Ortho CI)

Peak < 195 ppm?
(Indicates Polychlorination)

6 Quaternary Carbons Found 4 Quaternary Carbons Found
(Target: 4-Me-3,3',4'-CI3) (Possible Symmetric Dimer)
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Figure 1: Decision tree for confirming the structure of 4-Methyl-3,3",4'-trichlorobenzophenone
via 13C NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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